Cas no 1806025-36-4 (3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806025-36-4
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4813659
• Update Time: 2025-08-05

3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-7(11)6-4(1-2-16)3-5(15)17-8(6)18-9(12,13)14/h3,7H,1H2
• InChI Key： DADFVSNFBIARBE-UHFFFAOYSA-N
• SMILES： IC1=CC(CC#N)=C(C(F)F)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806025-36-4)

3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1806025-36-4, represents a sophisticated molecular architecture designed to serve as a key intermediate in the synthesis of novel therapeutic agents. The presence of multiple fluorinated substituents and an iodine atom at strategic positions within its pyridine core imparts unique electronic and steric properties, making it a valuable building block for drug discovery initiatives.

The molecular structure of 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile consists of a pyridine ring substituted with a difluoromethyl group at the 3-position, an iodine atom at the 6-position, and a trifluoromethoxy group at the 2-position, with an acetonitrile moiety attached at the 4-position. This particular arrangement of functional groups enhances the compound's reactivity, allowing it to participate in various cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic scaffolds that are prevalent in modern pharmaceuticals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous biological pathways. The fluorinated substituents in 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile contribute to its ability to modulate PPIs by influencing both hydrophobic interactions and electronic distributions. This has led to its exploration as a scaffold for designing potent PPI modulators, particularly in the context of oncology and inflammatory diseases. For instance, derivatives of this compound have been investigated for their potential to disrupt aberrant signaling pathways involved in cancer progression.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity when incorporated into drug candidates. This feature has made it a preferred moiety in medicinal chemistry, where improving pharmacokinetic profiles is often critical for drug efficacy. Similarly, the trifluoromethoxy group contributes to lipophilicity and electronic tuning, further optimizing the pharmacological properties of derived compounds. The combination of these groups with the reactive iodine atom provides multiple handles for further chemical manipulation, enabling chemists to fine-tune the properties of their final drug candidates.

Recent advancements in computational chemistry have also highlighted the potential of 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) combined with machine learning algorithms has allowed researchers to rapidly identify promising derivatives with enhanced binding affinity for target proteins. This approach has been particularly effective in identifying novel inhibitors of kinases and other enzymes that are challenging to target with traditional small molecules. The iodine atom at the 6-position serves as an excellent handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of diverse substituents while maintaining overall molecular integrity.

The pharmaceutical industry has shown increasing interest in fluorinated pyridines due to their broad range of biological activities and synthetic versatility. 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile exemplifies this trend by integrating multiple fluorinated groups that can modulate both pharmacokinetic and pharmacodynamic properties. For example, studies have demonstrated that fluorinated pyridines can improve oral bioavailability by enhancing lipophilicity while simultaneously reducing metabolic degradation. This dual benefit is particularly valuable in drug development, where achieving optimal therapeutic windows is essential.

In addition to its applications in oncology, 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile has been explored in other therapeutic areas such as neuroscience and infectious diseases. The unique electronic properties of its fluorinated substituents make it well-suited for modulating neurotransmitter receptors and ion channels, which are critical targets for treating neurological disorders. Furthermore, its reactivity allows for the synthesis of novel antiviral and antibacterial agents by incorporating bioisosteric replacements or additional functional groups that enhance interactions with biological targets.

The synthesis of 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include halogenation reactions at specific positions on the pyridine ring followed by nucleophilic substitution or cross-coupling methodologies to introduce the desired substituents. The use of advanced catalytic systems has enabled more efficient and scalable syntheses, reducing costs and improving yields. These advancements have made it feasible to produce larger quantities of this intermediate for industrial applications.

The growing body of literature on fluorinated pyridines underscores their importance as privileged scaffolds in drug discovery. Researchers have leveraged compounds like 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile to develop innovative therapeutics that address unmet medical needs. For instance, recent clinical trials have shown promising results with small molecules derived from fluorinated pyridines targeting resistant cancer mutations. These findings reinforce the need for continued investment in synthesizing and studying such compounds.

Looking ahead, the future prospects for 3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile are bright, with ongoing research exploring new synthetic routes and applications. Innovations in flow chemistry and continuous manufacturing could further streamline its production, making it more accessible for academic and industrial use. Additionally, advances in biocatalysis may enable greener synthetic methods that reduce reliance on hazardous reagents while maintaining high yields.

In conclusion,3-(Difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806025-36-4) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for designing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.